Cas no 14789-46-9 (9-Anthracenecarbonitrile, 10-hydroxy-)

• Product Name: 9-Anthracenecarbonitrile, 10-hydroxy-
• CAS No: 14789-46-9
• MF: C₁₅H₉NO
• MW: 219.238063573837
• CID: 1323650
• PubChem ID: 13596585
• Update Time: 2025-04-20

9-Anthracenecarbonitrile, 10-hydroxy- Chemical and Physical Properties

Names and Identifiers

• 9-Anthracenecarbonitrile, 10-hydroxy-
• 10-hydroxyanthracene-9-carbonitrile
• DTXSID20544653
• 14789-46-9

• Inchi： 1S/C15H9NO/c16-9-14-10-5-1-3-7-12(10)15(17)13-8-4-2-6-11(13)14/h1-8,17H
• InChI Key： LPSOEIGMHMTXDZ-UHFFFAOYSA-N
• SMILES： OC1C2C=CC=CC=2C(C#N)=C2C=CC=CC2=1

Computed Properties

• Exact Mass: 219.06847
• Monoisotopic Mass: 219.068413911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 44Ų

Experimental Properties

• PSA: 44.02